Cas no 139656-08-9 (1-Piperidinecarboxylic acid, 2-(3-hydroxy-1-propynyl)-,1,1-dimethylethyl ester, (S)-)
139656-08-9 structure
Product Name:1-Piperidinecarboxylic acid, 2-(3-hydroxy-1-propynyl)-,1,1-dimethylethyl ester, (S)-
CAS No:139656-08-9
MF:C13H21NO3
MW:239.310744047165
CID:1289545
Update Time:2024-08-03
1-Piperidinecarboxylic acid, 2-(3-hydroxy-1-propynyl)-,1,1-dimethylethyl ester, (S)- Chemical and Physical Properties
Names and Identifiers
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- 1-Piperidinecarboxylic acid, 2-(3-hydroxy-1-propynyl)-,1,1-dimethylethyl ester, (S)-
- 1-Piperidinecarboxylic acid, 2-(3-hydroxy-1-propynyl)-, 1,1-dimethylethyl ester, (S)- (9CI)
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- Inchi: 1S/C13H21NO3/c1-13(2,3)17-12(16)14-9-5-4-7-11(14)8-6-10-15/h11,15H,4-5,7,9-10H2,1-3H3/t11-/m0/s1
- InChI Key: HVHWPDOIMPUNEV-NSHDSACASA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCCC[C@H]1C#CCO
Computed Properties
- Exact Mass: 239.15223
Experimental Properties
- Density: 1.10±0.1 g/cm3(Predicted)
- Boiling Point: 360.9±35.0 °C(Predicted)
- PSA: 49.77
- pka: 12.99±0.10(Predicted)
1-Piperidinecarboxylic acid, 2-(3-hydroxy-1-propynyl)-,1,1-dimethylethyl ester, (S)- Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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